Aluminium dysprosium trioxide

Specification

• CAS No.: 12003-33-7
• Molecular Formula: AlDyO3
• Molecular Weight: 237.48 g/mol
• IUPAC Name: aluminum;dysprosium(3+);oxygen(2-)
• Standard InChI: InChI=1S/Al.Dy.3O/q2*+3;3*-2
• Standard InChI Key: MJBLPNFSYQTWRQ-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[Al+3].[Dy+3]
• Canonical SMILES: [O-2].[O-2].[O-2].[Al+3].[Dy+3]

Introduction

Crystallographic Properties

Crystal Structure and Space Group

Aluminium dysprosium trioxide crystallizes in an orthorhombic crystal system belonging to the Pnma space group (space group number 62). This crystal structure is three-dimensional in nature and is classified as an orthorhombic perovskite type. The Hermann Mauguin notation for this space group is Pnma, while the Hall symbol is P 2ac 2n, and it belongs to the mmm point group.
The crystallographic details of AlDyO3 can be summarized in the following table:

Property	Value
Crystal System	Orthorhombic
Space Group	Pnma (62)
Hermann Mauguin	Pnma
Hall Symbol	P 2ac 2n
Point Group	mmm
Structure Type	Orthorhombic Perovskite
These crystallographic properties are fundamental to understanding the behavior of AlDyO3 in various applications and its interactions with other materials.

Physical and Electronic Properties

Comparative Materials Properties

To understand AlDyO3's properties in context, it's valuable to compare it with similar materials. The Material Project database provides information about potential epitaxial substrate materials for AlDyO3, including LaAlO3, AlN, CeO2, and DyScO3, among others. These materials can serve as substrates for epitaxial growth of AlDyO3 films with different orientations, as shown in the following table:

Substrate Material	Substrate Orientation	Film Orientation	MCIA [Ų]
LaAlO3	<0 0 1>	<0 0 1>	196.4
LaAlO3	<1 0 0>	<0 0 1>	140.3
AlN	<1 1 0>	<1 0 0>	80.1
DyScO3	<0 0 1>	<1 0 0>	120.1
DyScO3	<0 1 0>	<0 0 1>	84.2
This comparison provides insights into how AlDyO3 might interface with other materials in multilayer structures, which is crucial for designing devices that incorporate this compound.

Synthesis Methods and Characterization

Sol-Gel Combustion Approach

One of the primary methods for synthesizing aluminium dysprosium trioxide nanoparticles is the sol-gel combustion approach. This method involves several key steps:

• Preparation of a solution containing precursor materials for aluminum and dysprosium

• Formation of a sol through chemical reactions

• Conversion of the sol into a gel through further reactions or aging

• Combustion of the gel to form the initial nanoparticles

• Sintering at specific temperatures to enhance crystallinity and stability of the final product
  The sol-gel combustion method offers several advantages for the synthesis of AlDyO3, including good control over particle size and morphology, relatively low processing temperatures compared to solid-state reactions, and the ability to produce high-purity materials. These factors make it a preferred method for preparing AlDyO3 nanoparticles for various applications.

Applications and Technological Significance

Gas Sensing Applications

One of the notable applications of aluminium dysprosium trioxide is in gas sensing technology. The unique properties of this compound make it suitable for detecting various gases with good sensitivity and selectivity. The gas sensing mechanism typically involves changes in electrical properties of the material when exposed to specific gas molecules.
The performance of AlDyO3 as a gas sensing material may be influenced by factors such as:

• Particle size and morphology

• Operating temperature

• Surface area and porosity

• Presence of dopants or additives
  Research into optimizing these parameters could lead to improved gas sensors with higher sensitivity, selectivity, and stability, addressing the growing need for reliable gas detection in environmental monitoring, industrial safety, and other applications.

Comparative Analysis with Related Compounds

Comparison with Dysprosium Oxide

Dysprosium oxide (Dy2O3) is chemically related to aluminium dysprosium trioxide but differs in both composition and properties. Dy2O3 has been extensively studied for its various applications, including its role in radiation protection.
The addition of Dy2O3 to materials like lead borosilicate glasses has been shown to enhance gamma and neutron radiation shielding properties. Studies have evaluated parameters such as mass attenuation coefficient (MAC), half-value layer (HVL), and effective atomic number (Zeff) to quantify the radiation shielding effectiveness of Dy2O3-containing materials.
Another area where Dy2O3 has been investigated is as a dopant in lithium aluminium borate glasses, affecting their physical, thermoluminescence, and optical characteristics. This indicates that the dysprosium component in AlDyO3 likely contributes significantly to its optical and luminescence properties.

Relation to Other Rare Earth Aluminates

Aluminium dysprosium trioxide belongs to the broader family of rare earth aluminates, which includes compounds where aluminum is combined with various rare earth elements. Each of these compounds has unique properties depending on the specific rare earth element involved.
Dysprosium scandium oxide (DyScO3) is one such related compound that can serve as a substrate for epitaxial growth of AlDyO3. The compatibility between these materials allows for the creation of multilayer structures with specific orientations, which can be important for various applications in electronic and optical devices. Understanding the similarities and differences between AlDyO3 and related compounds helps researchers select the most appropriate material for specific applications based on the required properties. This comparative analysis is essential for advancing the field of rare earth aluminates and expanding their range of applications.